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Introduction

Biogenic amines (BAs) are low molecular weight organic bases formed by the decarboxylation
of amino acids. They are found in a wide variety of food products and play a significant role in
many physiological processes. However, the consumption of foods with high concentrations of
BAs can lead to adverse health effects. Therefore, the accurate and sensitive detection of BAs
in biological samples is of great importance for food safety, quality control, and in the field of
drug development. This document provides detailed application notes and protocols for the
determination of biogenic amines using the highly sensitive fluorogenic reagent, 3-(4-
carboxybenzoyl)quinoline-2-carboxaldehyde (CBQCA).

CBQCA reacts with primary amines in the presence of a cyanide source to yield highly
fluorescent and stable derivatives that can be quantified using techniques such as High-
Performance Liquid Chromatography (HPLC) with fluorescence detection (FLD) or Capillary
Electrophoresis (CE) with laser-induced fluorescence (LIF) detection.

Signaling Pathway and Reaction Mechanism
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The derivatization of biogenic amines with CBQCA is a two-step reaction that occurs in the
presence of cyanide ions. First, the primary amine of the biogenic amine molecule undergoes a
nucleophilic attack on one of the aldehyde groups of CBQCA, forming a Schiff base

intermediate. Subsequently, the cyanide ion attacks the imine carbon, leading to the formation
of a stable and highly fluorescent isoindole derivative.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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